1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine

• IUPAC Name: 1-[4-(4-methoxyphenyl)butan-2-yl]-4-phenylpiperazine
• InChI: InChI=1S/C21H28N2O/c1-18(8-9-19-10-12-21(24-2)13-11-19)22-14-16-23(17-15-22)20-6-4-3-5-7-20/h3-7,10-13,18H,8-9,14-17H2,1-2H3
• InChI Key: RYBAVEWNVDNECI-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol

Description

1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine, also known as MeOPP, is a compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been widely studied for its potential therapeutic effects in various neurological disorders.

Mechanism of Action

The exact mechanism of action of 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and as an antagonist at the D2 receptor. It may also modulate the activity of the glutamate and GABA neurotransmitter systems.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its therapeutic effects. It has also been shown to improve cognitive function and reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine is its high selectivity for the 5-HT1A receptor, which may reduce the risk of side effects. However, its potential for abuse and addiction may limit its use in clinical settings. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine may focus on its potential use as a treatment for drug addiction and cognitive impairment. It may also be studied for its potential use in other neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine involves the reaction of 4-methoxyphenylacetonitrile with 1-phenylpiperazine in the presence of a reducing agent such as lithium aluminum hydride or sodium borohydride. The resulting product is then treated with 3-chloro-1-methylbutane to obtain this compound.

Scientific Research Applications

1-[3-(4-methoxyphenyl)-1-methylpropyl]-4-phenylpiperazine has been studied extensively for its potential therapeutic effects in various neurological disorders such as depression, anxiety, and schizophrenia. It has also been studied for its potential use as a cognitive enhancer and as a treatment for drug addiction.